Cas no 19885-52-0 ((5S,5aS,12S,12aS)-12-hydroxy-7,14-dioxo-5,5a,12,12a-tetrahydro-8H,15H-7a,14a-epidithiooxepino[3'',4'':4',5']pyrrolo[1',2':4,5]pyrazino[1,2-a]indol-5(7H,14H)-yl acetate)

• Product Name: (5S,5aS,12S,12aS)-12-hydroxy-7,14-dioxo-5,5a,12,12a-tetrahydro-8H,15H-7a,14a-epidithiooxepino[3'',4'':4',5']pyrrolo[1',2':4,5]pyrazino[1,2-a]indol-5(7H,14H)-yl acetate
• CAS No: 19885-52-0
• MF: C₂₀H₁₈N₂O₆S₂
• MW: 446.496722698212
• CID: 1389185
• PubChem ID: 197992
• Update Time: 2025-04-20

(5S,5aS,12S,12aS)-12-hydroxy-7,14-dioxo-5,5a,12,12a-tetrahydro-8H,15H-7a,14a-epidithiooxepino[3'',4'':4',5']pyrrolo[1',2':4,5]pyrazino[1,2-a]indol-5(7H,14H)-yl acetate Chemical and Physical Properties

Names and Identifiers

• (5S,5aS,12S,12aS)-12-hydroxy-7,14-dioxo-5,5a,12,12a-tetrahydro-8H,15H-7a,14a-epidithiooxepino[3'',4'':4',5']pyrrolo[1',2':4,5]pyrazino[1,2-a]indol-5(7H,14H)-yl acetate
• [(4S,5S,15S,16S)-16-hydroxy-2,13-dioxo-8-oxa-22,23-dithia-3,14-diazahexacyclo[10.9.2.01,14.03,12.04,10.015,20]tricosa-6,9,17,19-tetraen-5-yl] acetate
• Antibiotic A 21101-IV
• Apoarantoin
• 19885-52-0
• A-21101-IV
• BRN 5414857
• DTXSID70941739
• 8H,15H-Epidithio-7H,14H-oxepino(3'',4'':4',5')pyrrolo(1,2':4,5)pyrazino(1,2-a)indole-7,14-dione, 5,5a,12,12a-tetrahydro-5,12-dihydroxy-, 5-acetate
• 12-Hydroxy-7,14-dioxo-5,5a,12,12a-tetrahydro-7H,8H,14H,15H-7a,14a-epidithiooxepino[3'',4'':4',5']pyrrolo[1',2':4,5]pyrazino[1,2-a]indol-5-yl acetate

• Inchi： 1S/C20H18N2O6S2/c1-10(23)28-14-5-6-27-9-12-8-20-17(25)21-15-11(3-2-4-13(15)24)7-19(21,29-30-20)18(26)22(20)16(12)14/h2-6,9,13-16,24H,7-8H2,1H3
• InChI Key： UJHGIUXXTQBPOA-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(CC34N2C(=O)C2(N(C3=O)C3C(=CC=CC3O)C2)SS4)=COC=C1)=O

Computed Properties

• Exact Mass: 446.06074
• Monoisotopic Mass: 446.060628
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• XLogP3: -0.7

Experimental Properties

• Density: 1.7
• Boiling Point: 806.4°C at 760 mmHg
• Flash Point: 441.5°C
• Refractive Index: 1.789
• PSA: 96.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Dioxopiperazines